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Compound of Interest

Compound Name: (Z)-3-hexenyl cinnamate

Cat. No.: B1199603 Get Quote

An In-depth Technical Guide to (Z)-3-Hexenyl
Cinnamate
For Researchers, Scientists, and Drug Development Professionals

Abstract
(Z)-3-Hexenyl cinnamate is an organic compound of interest for its potential biological

activities, stemming from its structural components: a cinnamate moiety, known for its

antimicrobial and anti-inflammatory properties, and a (Z)-3-hexenyl group, a common green

leaf volatile involved in plant defense signaling. This technical guide provides a comprehensive

overview of (Z)-3-hexenyl cinnamate, including its chemical identity, physicochemical

properties, a representative synthesis protocol, and a discussion of its potential biological

activities and mechanisms of action based on current literature of related compounds. This

document is intended to serve as a foundational resource for researchers and professionals in

drug development and related scientific fields.

Chemical Identity and Physicochemical Properties
(Z)-3-Hexenyl cinnamate, also known as cis-3-hexenyl cinnamate, is an ester of cinnamic acid

and (Z)-3-hexen-1-ol.
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Property Value Reference

CAS Number 68133-75-5 [1][2][3]

Molecular Formula C₁₅H₁₈O₂ [1][2][3]

Molecular Weight 230.30 g/mol [1][2][3]

Appearance
Colorless or pale straw-colored

viscous liquid

Odor Fresh, balsamic, green

Density 1.01 g/cm³

Refractive Index 1.544 - 1.554 @ 20°C

Synthesis of (Z)-3-Hexenyl Cinnamate
While a specific, detailed experimental protocol for the synthesis of (Z)-3-hexenyl cinnamate
is not readily available in the reviewed literature, a standard and widely applicable method for

its preparation is the Fischer esterification of trans-cinnamic acid with (Z)-3-hexen-1-ol. This

reaction is typically catalyzed by a strong acid.

Representative Experimental Protocol: Fischer
Esterification
The following protocol is a generalized procedure based on the synthesis of other cinnamate

esters and can be adapted for the synthesis of (Z)-3-hexenyl cinnamate.[4][5][6][7]

Materials:

trans-Cinnamic acid

(Z)-3-Hexen-1-ol

Concentrated sulfuric acid (H₂SO₄) or other suitable acid catalyst

Anhydrous solvent (e.g., toluene or benzene)
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Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap (if using

toluene or benzene to remove water), combine trans-cinnamic acid and a molar excess

(typically 1.5 to 2 equivalents) of (Z)-3-hexen-1-ol in the chosen anhydrous solvent.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Once the reaction is complete, allow the mixture to cool to room temperature.

Dilute the reaction mixture with an organic solvent such as diethyl ether.

Carefully wash the organic layer with saturated sodium bicarbonate solution to neutralize the

acidic catalyst. Repeat until no further gas evolution is observed.

Wash the organic layer with brine to remove any remaining aqueous contaminants.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude (Z)-3-hexenyl cinnamate.

The crude product can be further purified by column chromatography on silica gel.

Potential Biological Activities and Mechanisms of
Action
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Direct experimental data on the biological activities of (Z)-3-hexenyl cinnamate are limited.

However, based on the known properties of its constituent moieties, several potential activities

can be inferred.

Antimicrobial and Antifungal Activity of Cinnamates
Cinnamic acid and its various ester derivatives have demonstrated significant antimicrobial and

antifungal properties.[1][8][9][10][11] The antimicrobial activity of cinnamate esters often

increases with the lipophilicity of the alcohol moiety, which facilitates passage through microbial

cell membranes.[1]

Proposed Mechanism of Antifungal Action: A primary proposed mechanism of action for the

antifungal activity of cinnamates and other related compounds is the disruption of the fungal

cell membrane through interaction with ergosterol, a key sterol in fungal cell membranes.[12]

[13][14] This interaction can lead to increased membrane permeability and ultimately, cell

death.
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Proposed Antifungal Mechanism of Cinnamate Esters
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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